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Compound of Interest

Compound Name: Diallyldimethylammonium chloride

Cat. No.: B1216736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallyldimethylammonium chloride (DADMAC) is a quaternary ammonium salt with the

chemical formula C8H16NCl.[1][2] It is a versatile cationic monomer widely used in various

industrial and research applications due to its high charge density and water solubility.[3] This

guide provides an in-depth overview of DADMAC, focusing on its chemical properties, safety

data, and handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
DADMAC is typically supplied as a solid or an aqueous solution.[4] The solid form is a white to

pale yellow powder.[1] Key physical and chemical properties are summarized in the table below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1216736?utm_src=pdf-interest
https://www.benchchem.com/product/b1216736?utm_src=pdf-body
https://www.chemimpex.com/products/36365
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=5376
https://www.stobec.com/DATA/PRODUIT/2169~v~data-sheet.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/32598
https://www.chemimpex.com/products/36365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 7398-69-8 [1][2]

EC Number 230-993-8 [2]

Molecular Formula C8H16ClN [1][2]

Molecular Weight 161.67 g/mol [1][2]

Appearance White to pale yellow powder [1]

Melting Point 140-148 °C [1]

Solubility Miscible in water [5]

Log Kow (LogP) -2.49 (Estimated) [5]

Autoignition Temperature >200 °C [5]

Safety Data Sheet Summary
A thorough understanding of the hazards associated with a chemical is paramount for safe

handling. The following tables summarize the key safety information for

Diallyldimethylammonium chloride based on available Safety Data Sheets (SDS).

Hazard Identification and Classification
Hazard Statement Classification Source

Acute Oral Toxicity LD50 Oral - Rat - 3,093 mg/kg [6]

Acute Dermal Toxicity
LD0 Dermal - Rat - 3,247

mg/kg
[6]

Skin Corrosion/Irritation Can produce chemical burns [7]

Serious Eye Damage/Irritation
Causes severe eye damage;

risk of serious damage to eyes
[7]

Aquatic Toxicity Very toxic to aquatic organisms [7]
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Note: Hazard classifications can vary between suppliers and concentrations. Always refer to

the specific SDS for the product in use.

First Aid Measures
Exposure Route First Aid Protocol Source

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[6]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[6]

Eye Contact

Flush eyes with water as a

precaution. In case of

persistent irritation, consult a

physician.

[6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[6]

Fire-Fighting and Accidental Release Measures
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Measure Protocol Source

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical or

carbon dioxide.

[6]

Personal Precautions for Spills

Use personal protective

equipment. Avoid dust

formation. Avoid breathing

vapors, mist, gas or dust.

Ensure adequate ventilation.

[6][8]

Environmental Precautions

Prevent further leakage or

spillage if safe to do so. Do not

let product enter drains.

[6][8]

Containment and Cleaning Up

Pick up and arrange disposal

without creating dust. Sweep

up and shovel. Keep in

suitable, closed containers for

disposal.

[6][8]

Experimental Protocols: Polymerization of DADMAC
One of the primary applications of DADMAC is in the synthesis of

poly(diallyldimethylammonium chloride) (PDADMAC), a cationic polyelectrolyte used as a

flocculant in water treatment. A general laboratory-scale protocol for the free-radical

polymerization of DADMAC is outlined below.

Objective: To synthesize PDADMAC from DADMAC monomer.

Materials:

Diallyldimethylammonium chloride (DADMAC) solution (e.g., 65% in water)

Initiator (e.g., ammonium persulfate)

Deionized water
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Nitrogen gas

Reaction vessel with a stirrer, condenser, and nitrogen inlet

Methodology:

A solution of DADMAC in deionized water is prepared in the reaction vessel.

The solution is purged with nitrogen gas for at least 30 minutes to remove dissolved oxygen,

which can inhibit polymerization.

The initiator is dissolved in a small amount of deionized water and added to the reaction

vessel.

The reaction mixture is heated to a specific temperature (e.g., 60-80 °C) and stirred

continuously.

The polymerization is allowed to proceed for a set period (e.g., 2-4 hours).

The resulting polymer solution is then cooled to room temperature.

The following diagram illustrates the general workflow for this experimental procedure.
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Experimental Workflow: Synthesis of PDADMAC

Prepare DADMAC solution
in reaction vessel

Purge with Nitrogen Gas
(to remove Oxygen)

Add Initiator Solution
(e.g., Ammonium Persulfate)

Heat and Stir
(e.g., 60-80°C)

Polymerization Reaction

Cool to Room Temperature

PDADMAC Solution

Click to download full resolution via product page

Caption: A flowchart of the key steps in the synthesis of Poly(DADMAC).

Applications and Logical Relationships
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DADMAC and its polymer, PDADMAC, have a wide range of applications stemming from their

cationic nature. The positive charge allows for effective interaction with negatively charged

particles.

Applications of Diallyldimethylammonium Chloride

Applications of Diallyldimethylammonium Chloride

Applications of Diallyldimethylammonium Chloride
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(Cationic Monomer)
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Personal Care
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Caption: Relationship between DADMAC, PDADMAC, and its major applications.

Conclusion
Diallyldimethylammonium chloride is a valuable chemical with significant industrial and

research applications. A comprehensive understanding of its properties and adherence to strict

safety protocols are essential for its handling. This guide provides a foundational overview to

support researchers, scientists, and drug development professionals in the safe and effective

use of this compound. Always consult the specific Safety Data Sheet provided by the

manufacturer before use and wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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